Cas no 1446-19-1 ((S)-Diethyl 2-acetamidopentanedioate)

• Product Name: (S)-Diethyl 2-acetamidopentanedioate
• CAS No: 1446-19-1
• Molecular Formula: C₁₁H₁₉NO₅
• Molecular Weight: 245.27226
• CID: 117681
• PubChem ID: 12258766

(S)-Diethyl 2-acetamidopentanedioate Properties

Names and Identifiers

• (S)-Diethyl 2-acetamidopentanedioate
• diethyl (2S)-2-acetamidopentanedioate
• L-Glutamic acid,N-acetyl-, diethyl ester (9CI)
• N-ACETYL-L-GLUTAMIC ACID DIETHYL ESTER
• A808244
• N-Acetyl-L-glutamic acid, diethyl ester
• AKOS015901391
• 1446-19-1
• SCHEMBL468763
• diethyl 2-acetamidopentanedioate
• DB-320883

• InChIKey： FBAOQDIATMHNAD-VIFPVBQESA-N
• Inchi： InChI=1S/C11H19NO5/c1-4-16-10(14)7-6-9(12-8(3)13)11(15)17-5-2/h9H,4-7H2,1-3H3,(H,12,13)/t9-/m0/s1
• SMILES： CCOC(CC[C@H](NC(C)=O)C(OCC)=O)=O

Computed Properties

• Exact Mass: 245.12637
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 245.12632271g/mol
• Heavy Atom Count: 17
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7